
In-Depth Technical Guide: 2-Methylnon-2-en-4-
one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methylnon-2-en-4-one

Cat. No.: B15075580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Methylnon-2-en-4-one, a

specific α,β-unsaturated ketone. While detailed experimental protocols for its synthesis and

specific biological activity data are not extensively available in the public domain, this document

consolidates the known chemical and physical properties of the compound. Furthermore, it

presents a generalized experimental framework for the synthesis of α,β-unsaturated ketones

via aldol condensation and standard analytical techniques for their characterization, which can

be adapted for 2-Methylnon-2-en-4-one. The guide also explores the broader context of the

biological significance of α,β-unsaturated ketones in drug discovery and the bioactivity of flavor

and fragrance compounds, a class to which 2-Methylnon-2-en-4-one belongs.

Chemical Identification and Properties
2-Methylnon-2-en-4-one is an organic compound classified as an α,β-unsaturated ketone.

CAS Number: 2903-23-3[1]

Synonyms
The following are known synonyms for 2-Methylnon-2-en-4-one:

2-METHYL-2-NONEN-4-ONE[1]
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2-Nonen-4-one, 2-methyl-[1]

EINECS 220-800-5[1]

SCHEMBL454224[1]

DTXSID70183273[1]

Chemical and Physical Properties
A summary of the key quantitative data for 2-Methylnon-2-en-4-one is presented in the table

below. These properties are primarily sourced from computational chemistry databases and

require experimental verification for definitive values.

Property Value Source

Molecular Formula C₁₀H₁₈O PubChem

Molecular Weight 154.25 g/mol PubChem[1]

Appearance Not available -

Boiling Point Not available -

Melting Point Not available -

Density Not available -

Solubility Not available -

Kovats Retention Index
1215 (Semi-standard non-

polar)
PubChem[1]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Methylnon-2-en-4-one is

not readily available in published literature, a general and widely applicable method for the

synthesis of α,β-unsaturated ketones is the Aldol Condensation.

General Synthesis Protocol: Aldol Condensation
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The synthesis of α,β-unsaturated ketones can be achieved through a base- or acid-catalyzed

aldol condensation reaction between a ketone and an aldehyde, followed by dehydration. For

the synthesis of 2-Methylnon-2-en-4-one, a plausible route would involve the reaction of a

pentanal derivative with acetone or a related ketone.

Reaction Scheme:

Pentanal

Aldol Adduct
(β-Hydroxy Ketone)

+

Acetone 2-Methylnon-2-en-4-one Dehydration (-H₂O)
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Covalent Adduct

Protein Thiol
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Biological Effect
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Leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: 2-Methylnon-2-en-4-one].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15075580#2-methylnon-2-en-4-one-cas-number-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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